
tert-Butoxytrimethylsilane: A Technical Guide to
Safe Handling and Emergency Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tert-Butoxytrimethylsilane

Cat. No.: B079100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

tert-butoxytrimethylsilane (CAS No. 13058-24-7). The information herein is intended to equip

laboratory personnel with the knowledge necessary to mitigate risks and respond effectively in

case of an emergency. All quantitative data is summarized for clarity, and standardized

protocols for emergency situations are detailed.

Physicochemical and Hazard Profile
tert-Butoxytrimethylsilane is a highly flammable liquid and vapor that can cause skin and

serious eye irritation.[1][2] Understanding its fundamental properties is crucial for safe handling.

Table 1: Physicochemical Properties of tert-Butoxytrimethylsilane
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Property Value

Molecular Formula C7H18OSi[1][3][4]

Molecular Weight 146.30 g/mol [1]

Boiling Point 102-104 °C[3][5]

Melting Point -91 °C[3]

Flash Point -11 °C to 14 °C[3][6]

Density 0.76 g/cm³[3]

Vapor Density 6.16 (Air = 1.0)[7]

Water Solubility Reacts slowly with moisture/water[3]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor[1][8]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[8]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1][8]

Specific target organ toxicity —

single exposure
3

H336: May cause drowsiness

or dizziness[9]

Personal Protective Equipment (PPE)
A robust PPE protocol is the first line of defense against exposure. The following equipment is

mandatory when handling tert-butoxytrimethylsilane.

Table 3: Recommended Personal Protective Equipment
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Body Part Protection Standard/Specification

Eyes/Face
Tightly fitting safety goggles or

face shield

EN 166 (EU) or OSHA 29 CFR

1910.133[6][10]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber), flame-

retardant antistatic protective

clothing

EN 374[9]

Respiratory

Full-face respirator if exposure

limits are exceeded or irritation

is experienced

NIOSH (US) or EN 149[10][11]

Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to preventing accidents.

Handling
Ventilation: Handle in a well-ventilated area or under a chemical fume hood.[10]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[6][10] No

smoking.[2][6]

Electrostatic Discharge: Use non-sparking tools and take precautionary measures against

static discharge.[2][6][10] Ground and bond containers and receiving equipment.[2][6][10]

Personal Hygiene: Wash hands thoroughly after handling.[2][6] Do not eat, drink, or smoke

when using this product.[12]

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[6][7][10]

Incompatible Materials: Store away from strong oxidizing agents and strong acids.[6]

Atmosphere: Store under an inert atmosphere as the compound is moisture-sensitive.[6][7]
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Emergency Response Protocols
In the event of an emergency, follow these detailed experimental protocols for a safe and

effective response.

Accidental Release Measures
Immediate Action: Remove all sources of ignition and evacuate personnel to a safe area.[10]

Ventilation: Ensure adequate ventilation.[10]

Personal Protection: Responders must wear appropriate personal protective equipment as

outlined in Table 3.[10]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[10]

Clean-up: Absorb the spill with inert absorbent material (e.g., sand, silica gel, acid binder,

universal binder, sawdust).[6][13]

Disposal: Collect the absorbed material and place it in a suitable, closed container for

disposal in accordance with local regulations.[10]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

[10] Water spray may be used to cool closed containers.[6]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[2][13]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[6] Containers may explode when heated.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6][10]

First Aid Measures
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Table 4: First Aid Protocols

Exposure Route Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[10]

Skin Contact

Take off immediately all contaminated clothing.

Rinse the affected area with plenty of water.[10]

If skin irritation occurs, get medical attention.[6]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing and consult a

doctor.[10]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[10]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring safety when working with

tert-butoxytrimethylsilane.
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Start: Handling
tert-butoxytrimethylsilane

Assess Risks:
- Flammability

- Irritation

Wear Appropriate PPE:
- Goggles
- Gloves

- Protective Clothing

Safe Handling Procedures:
- Use in ventilated area
- Avoid ignition sources

- Ground equipment

Proper Storage:
- Tightly closed container

- Cool, dry, ventilated area
- Away from incompatibles

Emergency Occurs

Proper Disposal of WasteEnd: Safe Completion
of Work

Spill Response

Spill

Fire Response

Fire

Personal Exposure
Response

Exposure

Click to download full resolution via product page

Caption: Logical workflow for handling tert-butoxytrimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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